8-Nitro-7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylic acid

• IUPAC Name: 8-nitro-7-oxo-10H-1,10-phenanthroline-3-carboxylic acid
• InChI: InChI=1S/C13H7N3O5/c17-12-8-2-1-6-3-7(13(18)19)4-14-10(6)11(8)15-5-9(12)16(20)21/h1-5H,(H,15,17)(H,18,19)
• InChI Key: WNSJJSZSXGEBFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=NC=C(C=C31)C(=O)O)NC=C(C2=O)[N+](=O)[O-]
• Molecular Formula: C13H7N3O5
• Molecular Weight: 285.21 g/mol

Description

8-Nitro-7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylic acid (NOPCA) is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a nitro-containing phenanthroline derivative with a carboxylic acid group that is widely used in organic synthesis and for various applications in biochemistry and physiology. NOPCA has been used for a variety of purposes due to its unique properties and its ability to interact with various biological systems.

Scientific Research Applications

High-Energy-Density Material

• . These properties suggest its suitability for applications in energetic materials.

RNA Modification

• . Understanding such interactions is crucial for deciphering RNA-related processes.

Collagen Proline Hydroxylase Inhibition

• .

Mechanism of Action

Target of Action

The primary target of 8-Nitro-7-oxo-7,10-dihydro-1,10-phenanthroline-3-carboxylic acid is Collagen proline hydroxylase . This enzyme plays a crucial role in the formation of stable collagen by catalyzing the formation of 4-hydroxyproline that is essential to the proper three-dimensional folding of newly synthesized procollagen chains.

Mode of Action

It is known to inhibit the activity of collagen proline hydroxylase , which may affect the stability and function of collagen in various tissues.

Biochemical Pathways

The compound’s action on Collagen proline hydroxylase can affect the collagen synthesis pathway . By inhibiting this enzyme, the compound may disrupt the normal formation and function of collagen, which is a key structural protein in various tissues .

Pharmacokinetics

Factors such as its molecular weight of285.21 g/mol and its potential susceptibility to both electrophilic and nucleophilic attacks could influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The inhibition of Collagen proline hydroxylase by this compound could lead to changes in the structure and function of collagen in tissues. This could potentially affect various biological processes where collagen plays a key role, such as tissue repair and wound healing .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s stability could be affected by temperature, as some similar compounds are known to decompose above certain temperatures . Additionally, the compound’s action could be influenced by the presence of other molecules that can interact with it .